Cas no 6318-20-3 (Acetylsyringic Acid)

• Product Name: Acetylsyringic Acid
• CAS No: 6318-20-3
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 520076
• Update Time: 2026-04-29

Acetylsyringic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(acetyloxy)-3,5-dimethoxy-
• 4-acetyloxy-3,5-dimethoxybenzoic acid
• 3,5-dimethoxy-4-acetoxybenzoic acid
• 4-(acetyloxy)-3,5-dimethoxybenzoic acid
• 4-Acetoxy-3,5-dimethoxy-benzoesaeure
• 4-Acetoxy-3,5-dimethoxybenzoic acid
• acetyl syringic acid
• O-acetylsyringic acid
• Syringic Acid Acetate
• Acetylsyringic Acid

Computed Properties

• Exact Mass: 240.06300

Experimental Properties

• Color/Form: Powder
• Melting Point: 190-191°C
• PSA: 82.06000
• LogP: 1.32730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on Acetylsyringic Acid

Acetylsyringic Acid (CAS No. 6318-20-3): A Comprehensive Overview

Acetylsyringic Acid, chemically known by the CAS No. 6318-20-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, derived from the natural phenolic acid syringic acid, has garnered considerable attention due to its versatile applications and potential benefits in various scientific domains.

The molecular structure of Acetylsyringic Acid consists of a syringyl group attached to an acetyl moiety, which imparts unique chemical properties to the compound. These properties make it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry. The compound's ability to undergo various chemical reactions, such as esterification and condensation, enhances its utility in drug development.

In recent years, Acetylsyringic Acid has been extensively studied for its potential applications in medicinal chemistry. One of the most notable areas of research is its role as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that Acetylsyringic Acid can be used to develop novel anti-inflammatory agents. These agents are particularly promising due to their ability to modulate inflammatory pathways without causing significant side effects.

Furthermore, Acetylsyringic Acid has been explored for its antioxidant properties. Oxidative stress is a critical factor in the development of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The antioxidant activity of Acetylsyringic Acid has been demonstrated in several in vitro and in vivo studies, suggesting its potential as a therapeutic agent. Researchers have also investigated its role in protecting cells from oxidative damage by scavenging reactive oxygen species (ROS).

The compound's structural features have also made it a subject of interest in materials science. Specifically, Acetylsyringic Acid has been utilized in the development of advanced polymers and coatings. These materials exhibit enhanced durability and resistance to environmental degradation, making them suitable for various industrial applications. Additionally, the compound's ability to form stable complexes with metals has opened up possibilities for its use in catalysis and metal-organic frameworks (MOFs).

Recent advancements in computational chemistry have further highlighted the significance of Acetylsyringic Acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have enabled researchers to optimize the compound's structure for improved efficacy and reduced toxicity.

In conclusion, Acetylsyringic Acid (CAS No. 6318-20-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical development, particularly in the synthesis of anti-inflammatory and antioxidant agents, underscores its importance. Moreover, its potential use in materials science and computational chemistry highlights its versatility. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.